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Compound of Interest

Compound Name: 3,5-Dichlorothiophenol

Cat. No.: B093695

An in-depth examination of the material safety data, experimental protocols, and hazard
classifications for 3,5-Dichlorothiophenol, tailored for researchers, scientists, and
professionals in drug development.

This technical guide provides a detailed overview of 3,5-Dichlorothiophenol (CAS No. 17231-
94-6), a halogenated aromatic thiol utilized as a building block in the synthesis of novel
pharmaceutical and agrochemical compounds. This document consolidates critical safety
information, physical and chemical properties, and standardized experimental methodologies to
ensure safe handling and informed application in a laboratory setting.

Core Safety and Hazard Information

3,5-Dichlorothiophenol is classified as a hazardous substance, and appropriate safety
precautions must be observed during its handling and use. The Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) provides a framework for communicating the
hazards associated with this compound.

Table 1: GHS Hazard Classification
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Hazard . . Hazard
Hazard Class Pictogram Signal Word

Category Statement
Acute Toxicity, T, ] H302: Harmful if

Category 4 lalt text Warning
Oral swallowed.[1][2]
Skin H315: Causes
Corrosion/Irritatio ~ Category 2 walt text Warning skin irritation.[2]
n [3]
Serious Eye H319: Causes
Damage/Eye Category 2A alt text Warning serious eye
Irritation irritation.[2][3]
Specific Target H335: May
Organ Toxicity —  Category 3 alt text Warning cause respiratory
Single Exposure irritation.[2][3]

Precautionary Statements: A comprehensive list of precautionary statements, including those
for prevention, response, storage, and disposal, can be found in the safety data sheets
provided by suppliers. Key recommendations include avoiding breathing
dust/fume/gas/mist/vapors/spray and washing skin thoroughly after handling.[3]

Physicochemical Properties

The physical and chemical properties of 3,5-Dichlorothiophenol are essential for its proper
storage, handling, and use in experimental settings.

Table 2: Physical and Chemical Properties of 3,5-Dichlorothiophenol
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Property Value

Molecular Formula CeH4Cl2S

Molecular Weight 179.07 g/mol

Appearance White to yellow crystalline powder or solid.[3][4]
Melting Point 62-65 °C (lit.).[3][4]

Boiling Point 270-272 °C

Density 1.421 + 0.06 g/cm? (Predicted)

pKa 5.07 £ 0.11 (Predicted)

Solubilit Insoluble in water; soluble in organic solvents
olubili
Y such as ethanol and ether.[4][5]

Experimental Protocols

The data presented in this guide are determined by standardized experimental protocols,
primarily those established by the Organisation for Economic Co-operation and Development
(OECD) Guidelines for the Testing of Chemicals. These guidelines ensure data consistency
and reliability across different laboratories.

Determination of Melting Point (OECD TG 102)

The melting point of 3,5-Dichlorothiophenol is determined using the capillary method. A small,
finely powdered sample is packed into a capillary tube and heated in a controlled manner. The
temperature at which the substance is observed to melt is recorded as the melting point.

Acute Oral Toxicity (OECD TG 423)

The acute oral toxicity, expressed as the LD50 (the dose at which 50% of the test animals are
expected to die), is determined by a stepwise procedure. A small group of animals is dosed at a
defined level. The outcome of this initial dose determines the subsequent dose for the next
group of animals. This process is repeated until the criteria for determining the LD50 are met.
This method is designed to minimize the number of animals required.
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Logical and Experimental Workflows

To ensure safety and consistency in the laboratory, standardized workflows for handling and in
case of accidental exposure are critical.

Data Collection Hazard Identification

Ecotoxicological Data Environmental Hazards Hazard Communication

Classification Generate SDS

Toxicological Data Health Hazards Assign Hazard Class
Generate Label

A4

Assign Hazard Category

A

Physicochemical Data Physical Hazards

Click to download full resolution via product page

Caption: GHS Hazard Classification Workflow.
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Start: Obtain 3,5-Dichlorothiophenol

Conduct Risk Assessment

.

Wear Appropriate PPE:
- Safety Goggles
- Lab Coat
- Gloves

i

Work in a Well-Ventilated Area
(e.g., Fume Hood)

i

Handle with Care:
- Avoid creating dust
- Avoid contact with skin and eyes

i :

Store in a Cool, Dry, Well-Ventilated Place Dispose of Waste According to
Away from Incompatible Materials Institutional and Local Regulations

End of Procedure

Click to download full resolution via product page

Caption: Safe Handling Workflow for 3,5-Dichlorothiophenol.
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Exposure Occurs

Routes of Exposure

v
[

v
| Skin Contact ‘ ‘ Eye Contact ‘ I

Inhalation ‘ ‘ Ingestion |

Immediate Actions

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.
Continue rinsing.

Remove contaminated clothing.

Rinse mouth.
Do NOT induce vomiting.

Move person to fresh air and keep
comfortable for breathing.

Wash skin with plenty of soap and water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Workflow for Exposure to 3,5-Dichlorothiophenol.

Toxicological Information

3,5-Dichlorothiophenol is harmful if swallowed and causes skin and serious eye irritation.[1]
[2][3] It may also cause respiratory irritation.[2][3] The primary routes of exposure are through
ingestion, skin contact, eye contact, and inhalation. Chronic exposure information is limited,
and it is recommended to minimize exposure.

Storage and Disposal

Proper storage and disposal of 3,5-Dichlorothiophenol are crucial to prevent accidents and
environmental contamination.

e Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents.[5] The container should be kept tightly closed.
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» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. Waste should be treated as hazardous.

This technical guide is intended to provide essential information for the safe handling and use
of 3,5-Dichlorothiophenol in a research setting. It is not a substitute for a comprehensive risk
assessment, which should be conducted before any new experimental work. Always refer to
the most current Safety Data Sheet provided by the supplier for complete and detailed
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b093695?utm_src=pdf-body
https://www.benchchem.com/product/b093695?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://chembk.com/en/chem/3,5-Dichloro%20Thiophenol
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-1_g1gha292.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.fda.gov.ph/wp-content/uploads/2022/04/Globally-Harmonized-System-of-Classification-and-Labelling-of-Chemicals-GHS-8th-rev.-ed..pdf
https://www.benchchem.com/product/b093695#3-5-dichlorothiophenol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b093695#3-5-dichlorothiophenol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b093695#3-5-dichlorothiophenol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b093695#3-5-dichlorothiophenol-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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